platinum(4+) dipotassium hexaiodide

• IUPAC Name: dipotassium;platinum(4+);hexaiodide
• InChI: InChI=1S/6HI.2K.Pt/h6*1H;;;/q;;;;;;2*+1;+4/p-6
• InChI Key: BNJBUDJCJPWKRQ-UHFFFAOYSA-H
• Canonical SMILES: [K+].[K+].[I-].[I-].[I-].[I-].[I-].[I-].[Pt+4]
• Molecular Formula: I6K2Pt
• DSSTOX Substance ID: DTXSID60937580
• Molecular Weight: 1034.71 g/mol
• CAS No.: 16905-14-9

Description

platinum(4+) dipotassium hexaiodide, also known as potassium hexaiodoplatinate (IV), is a chemical compound with the molecular formula K₂PtI₆. It is a crystalline substance that is primarily used in research and industrial applications. The compound is known for its unique properties and its role in various chemical reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

platinum(4+) dipotassium hexaiodide can be synthesized through the reaction of potassium iodide (KI) with platinum (IV) chloride (PtCl₄) in an aqueous solution. The reaction typically involves the following steps:

• Dissolving potassium iodide in water.
• Adding platinum (IV) chloride to the solution.
• Allowing the reaction to proceed at room temperature, resulting in the formation of dipotassium hexaiodoplatinate as a precipitate.

The reaction can be represented by the following chemical equation:

$$\text{PtCl}_4 + 6\text{KI} \rightarrow \text{K}_2\text{PtI}_6 + 4\text{KCl}$$PtCl4​+6KI→K2​PtI6​+4KCl

Industrial Production Methods

In industrial settings, the production of dipotassium hexaiodoplatinate follows similar principles but on a larger scale. The process involves the use of high-purity reagents and controlled reaction conditions to ensure the consistent quality of the final product. The compound is typically produced in batch reactors, where the reaction parameters such as temperature, concentration, and mixing are carefully monitored.

Chemical Reactions Analysis

Types of Reactions

platinum(4+) dipotassium hexaiodide undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form higher oxidation state platinum compounds.

Reduction: It can be reduced to lower oxidation state platinum compounds.

Substitution: The iodide ligands in dipotassium hexaiodoplatinate can be substituted with other ligands such as chloride or bromide.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H₂O₂) and nitric acid (HNO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) and hydrazine (N₂H₄) are often used.

Substitution: Halide salts like sodium chloride (NaCl) or sodium bromide (NaBr) are used for substitution reactions.

Major Products Formed

Oxidation: Formation of platinum (VI) compounds.

Reduction: Formation of platinum (II) compounds.

Substitution: Formation of hexachloroplatinate or hexabromoplatinate compounds.

Scientific Research Applications

platinum(4+) dipotassium hexaiodide has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in various chemical reactions and as a precursor for the synthesis of other platinum compounds.

Biology: The compound is used in biochemical assays and studies involving platinum-based drugs.

Medicine: Research on platinum-based anticancer drugs often involves dipotassium hexaiodoplatinate as a reference compound.

Industry: It is used in the production of catalysts and in electroplating processes.

Mechanism of Action

The mechanism of action of dipotassium hexaiodoplatinate involves its interaction with various molecular targets. In biological systems, the compound can interact with DNA and proteins, leading to the formation of platinum-DNA adducts. These adducts interfere with DNA replication and transcription, ultimately leading to cell death. The compound’s ability to form stable complexes with biomolecules is a key factor in its mechanism of action.

Comparison with Similar Compounds

Similar Compounds

Potassium hexachloroplatinate (IV) (K₂PtCl₆): Similar in structure but contains chloride ligands instead of iodide.

Potassium hexabromoplatinate (IV) (K₂PtBr₆): Contains bromide ligands instead of iodide.

Ammonium hexaiodoplatinate (NH₄)₂PtI₆: Contains ammonium cations instead of potassium.

Uniqueness

platinum(4+) dipotassium hexaiodide is unique due to its iodide ligands, which confer distinct chemical properties compared to its chloride and bromide counterparts. The iodide ligands can influence the compound’s reactivity, solubility, and stability, making it suitable for specific applications in research and industry.